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Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

While chloroethane (C₂H₅Cl) itself does not have constitutional isomers, the addition of a

second chlorine atom gives rise to two distinct isomers: 1,1-dichloroethane and 1,2-

dichloroethane. Distinguishing between these isomers is crucial for quality control, reaction

monitoring, and chemical identification. This guide provides a detailed comparison of how

infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass

spectrometry (MS) can be employed to differentiate between these two compounds, supported

by experimental data and protocols.

Spectroscopic Data Summary
The key distinguishing features between 1,1-dichloroethane and 1,2-dichloroethane in IR, ¹H

NMR, ¹³C NMR, and Mass Spectrometry are summarized in the table below.
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Spectroscopic Method
1,1-Dichloroethane
(CH₃CHCl₂)

1,2-Dichloroethane
(ClCH₂CH₂Cl)

Infrared (IR) Spectroscopy

C-H stretching: ~2975-2845

cm⁻¹C-H bending: ~1470-1340

cm⁻¹C-Cl stretching: ~800-580

cm⁻¹ (characteristic pattern for

geminal dihalide)

C-H stretching: ~2975-2845

cm⁻¹C-H bending: ~1470-1340

cm⁻¹C-Cl stretching: ~800-580

cm⁻¹ (characteristic pattern for

vicinal dihalide)

¹H NMR Spectroscopy

Doublet (3H): ~2.07 ppm

(CH₃)Quartet (1H): ~5.87 ppm

(CHCl₂)

Singlet (4H): ~3.73 ppm

(CH₂Cl)

¹³C NMR Spectroscopy
Two distinct signals:~30 ppm

(CH₃)~68 ppm (CHCl₂)
One signal:~45 ppm (CH₂Cl)

Mass Spectrometry (MS)

Molecular Ion (M⁺): m/z 98,

100, 102 (isotopic peaks)Base

Peak: m/z 63

([CH₃CH³⁵Cl]⁺)Other

Fragments: m/z 65

([CH₃CH³⁷Cl]⁺), m/z 83, 85

([M-CH₃]⁺)

Molecular Ion (M⁺): m/z 98,

100, 102 (isotopic peaks)Base

Peak: m/z 62

([CH₂³⁵Cl]⁺)Other Fragments:

m/z 64 ([CH₂³⁷Cl]⁺), m/z 49, 51

([CH₂Cl]⁺)

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

Infrared (IR) Spectroscopy
Objective: To obtain the infrared spectrum of a liquid sample to identify functional groups and

fingerprint the molecule.

Procedure:

Sample Preparation: For liquid samples like dichloroethanes, the simplest method is to

prepare a thin film.

Place one to two drops of the analyte onto a salt plate (e.g., NaCl or KBr).
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Gently place a second salt plate on top of the liquid to create a thin, uniform film.

Instrument Setup:

Ensure the IR spectrometer's sample compartment is clean and dry.

Run a background scan to record the spectrum of the ambient atmosphere, which will be

subtracted from the sample spectrum.

Data Acquisition:

Place the salt plate assembly into the sample holder in the spectrometer.

Acquire the spectrum, typically over a range of 4000 to 400 cm⁻¹.

Data Analysis:

Process the resulting spectrum to identify characteristic absorption bands. Compare the

C-Cl stretching and fingerprint regions to differentiate between the isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra to determine the chemical environment and

connectivity of atoms.

Procedure:

Sample Preparation:

Dissolve 5-20 mg of the dichloroethane isomer in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (0 ppm).

Transfer the solution to a 5 mm NMR tube.

Instrument Setup:
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Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity and improve resolution.

Tune the probe for the desired nucleus (¹H or ¹³C).

Data Acquisition:

For ¹H NMR, acquire the spectrum using a standard pulse sequence. The number of

scans can be adjusted to improve the signal-to-noise ratio.

For ¹³C NMR, a greater number of scans is typically required due to the lower natural

abundance of the ¹³C isotope.

Data Analysis:

Process the raw data (Fourier transform, phase correction, and baseline correction).

Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

Analyze the chemical shifts, splitting patterns (multiplicity), and coupling constants to

elucidate the structure.

Mass Spectrometry (MS)
Objective: To determine the mass-to-charge ratio of the molecule and its fragments to confirm

molecular weight and fragmentation patterns.

Procedure:

Sample Introduction:

Introduce a small amount of the volatile liquid sample into the mass spectrometer, often

via direct infusion or through a gas chromatograph (GC-MS).

Ionization:
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The sample is vaporized and then ionized, commonly using Electron Impact (EI)

ionization. In EI, high-energy electrons bombard the molecules, causing them to lose an

electron and form a molecular ion (M⁺).

Mass Analysis:

The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer).

The analyzer separates the ions based on their mass-to-charge (m/z) ratio.

Detection:

A detector records the abundance of each ion at a specific m/z value.

Data Analysis:

The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Identify the molecular ion peak(s) to confirm the molecular weight. The presence of

chlorine's isotopes (³⁵Cl and ³⁷Cl in a ~3:1 ratio) will result in characteristic M+2 peaks.

Analyze the fragmentation pattern. The most abundant fragment ion is the base peak. The

fragmentation patterns for the two isomers will differ due to their different structures.

Logical Workflow for Isomer Distinction
The following diagram illustrates the logical workflow for distinguishing between 1,1-

dichloroethane and 1,2-dichloroethane using the described spectroscopic methods.
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Spectroscopic Analysis of Dichloroethane Isomers

¹H NMR Results Mass Spec Results

Unknown Dichloroethane Sample

¹H NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Doublet and Quartet observed

If signals show coupling

Singlet observed

If only one signal type

Base peak at m/z 63 Base peak at m/z 62

Identified as
1,1-Dichloroethane

Identified as
1,2-Dichloroethane

Click to download full resolution via product page

Caption: Workflow for distinguishing dichloroethane isomers.

To cite this document: BenchChem. [Distinguishing Dichloroethane Isomers: A Spectroscopic
Comparison]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12647930/docs#distinguishing-dichloroethane-
isomers-a-spectroscopic-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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